Cas no 205584-37-8 (Vitexin 6''-O-malonyl 2''-O-xyloside)

• Product Name: Vitexin 6''-O-malonyl 2''-O-xyloside
• CAS No: 205584-37-8
• MF: C₂₉H₃₀O₁₇
• MW: 650.538310527802
• CID: 6767050
• Update Time: 2024-03-03

Vitexin 6''-O-malonyl 2''-O-xyloside Chemical and Physical Properties

Names and Identifiers

• Vitexin 6''-O-malonyl 2''-O-xyloside

• Inchi： 1S/C29H30O17/c30-11-3-1-10(2-4-11)16-6-14(33)20-12(31)5-13(32)21(26(20)44-16)27-28(46-29-25(41)22(38)15(34)8-43-29)24(40)23(39)17(45-27)9-42-19(37)7-18(35)36/h1-6,15,17,22-25,27-32,34,38-41H,7-9H2,(H,35,36)/t15-,17-,22-,23-,24+,25-,27+,28-,29-/m1/s1
• InChI Key： QCKLWMZDBAKXMG-DLZIFNNKSA-N
• SMILES： C1(=CC(=O)C2C(O)=CC(O)=C(C=2O1)[C@@H]1O[C@H](COC(CC(O)=O)=O)[C@@H](O)[C@H](O)[C@H]1O[C@H]1OC[C@@H](O)[C@@H](O)[C@H]1O)C1C=CC(O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 46
• XLogP3: -1.909

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides